![molecular formula C22H22N2O3 B4080342 N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide](/img/structure/B4080342.png)
N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide
Overview
Description
N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide, also known as MBCO, is a synthetic compound that belongs to the dihydropyridine family. It has been studied for its potential applications in scientific research, particularly in the field of cardiovascular disease.
Mechanism of Action
The exact mechanism of action of N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide is not fully understood, but it is believed to act as a calcium channel blocker. This means that it can block the entry of calcium ions into cells, which can help to reduce muscle contraction and promote relaxation of blood vessels.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including vasodilation, antioxidant activity, and anti-inflammatory activity. It has also been shown to reduce blood pressure and improve endothelial function.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide in lab experiments is its well-established synthesis method, which allows for consistent production of the compound. Additionally, this compound has been shown to have a relatively low toxicity profile, which makes it a safer alternative to other compounds that may be more toxic.
One limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of certain experiments.
Future Directions
There are a number of potential future directions for research on N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide. One area of interest is its potential applications in the treatment of cardiovascular disease, particularly hypertension. Additionally, this compound may have potential applications in the treatment of other conditions that are associated with oxidative stress and inflammation, such as neurodegenerative diseases and cancer. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in scientific research.
Scientific Research Applications
N-(2-methoxybenzyl)-N-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-2-carboxamide has been studied for its potential applications in scientific research, particularly in the field of cardiovascular disease. It has been shown to have vasodilatory effects, which can help to reduce blood pressure and improve blood flow. Additionally, this compound has been shown to have antioxidant properties, which can help to protect against oxidative stress and inflammation.
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-N-[(3-methylphenyl)methyl]-6-oxo-1H-pyridine-2-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O3/c1-16-7-5-8-17(13-16)14-24(15-18-9-3-4-11-20(18)27-2)22(26)19-10-6-12-21(25)23-19/h3-13H,14-15H2,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQXYFSCMFGOPHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN(CC2=CC=CC=C2OC)C(=O)C3=CC=CC(=O)N3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.